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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth technical overview of the safety, handling, and Material
Safety Data Sheet (MSDS) details for 1-Bromo-5-methylhexane (CAS No: 35354-37-1). The
information is intended to equip laboratory personnel with the necessary knowledge to handle
this chemical safely and effectively.

Chemical Identity and Physical Properties

1-Bromo-5-methylhexane is a colorless liquid with a pungent odor.[1] It is a flammable organic
compound widely used as a reaction intermediate in organic synthesis, particularly in the
production of pharmaceuticals, surfactants, and synthetic rubber.[1] It is immiscible with water
but soluble in organic solvents like alcohols and ethers.[1]

Table 1: Physical and Chemical Properties of 1-Bromo-5-methylhexane
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Property Value Source
Molecular Formula C7H15Br [1112]
Molecular Weight 179.1 g/mol [1][2]
Appearance Colorless liquid [11[3]
Odor Pungent [1]
Boiling Point 162-163°C [1][4]
Melting Point 162-163°C [1114]
Flash Point 57°C (134.6°F) [11[5]
Density 1.103 g/cm3 [1]14]
Vapor Pressure 2.18 mmHg at 25°C [1]
Water Solubility Not miscible [1][4]
Refractive Index 1.4485 [1]

Hazard Identification and Classification

1-Bromo-5-methylhexane is classified as a hazardous substance. The primary hazards are its
flammability and its irritant effects on the skin, eyes, and respiratory system.[1][2][3][6]

Signal Word: Warning[2][3][4]

Hazard Statements:

H226: Flammable liquid and vapor.[2][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Table 2: GHS Hazard Classification
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Hazard Class Category Source
Flammable liquids 3 (21031141
Skin corrosion/irritation 2 [2][3][4]

Serious eye damage/eye

N 2A [2][4]
irritation

Specific target organ toxicity —

single exposure (Respiratory 3 [21[3114]

tract irritation)

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.

[3]

Experimental Protocols

Detailed experimental protocols for the determination of toxicological and physical properties of
1-Bromo-5-methylhexane are not publicly available in the reviewed safety data sheets. These
studies are typically conducted by the manufacturer and are proprietary. The provided safety
information is a summary of the results of such experiments.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with 1-
Bromo-5-methylhexane.

Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate PPE. The following are
general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield that conforms to
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[5][7]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]
[5] Gloves must be inspected prior to use.[7]
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+ Respiratory Protection: Use in a well-ventilated area.[8] If engineering controls are
insufficient, a NIOSH-approved respirator may be necessary.

Start: Handling
1-Bromo-5-methylhexane

( Conduct Risk Assessment )

Is ventilation adequate?

Use NIOSH-approved

. Standard ventilation sufficient
respirator

Wear chemical safety goggles/
face shield (EN166 compliant)

Wear chemical-resistant gloves
and lab coat

Proceed with handling

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) selection workflow.
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Handling Procedures

o Ensure adequate ventilation.[3][7]

e Avoid contact with skin, eyes, and clothing.[3][8]

e Avoid ingestion and inhalation.[3]

o Keep away from open flames, hot surfaces, and sources of ignition.[3][5]
e Use only non-sparking tools.[3][5]

o Take precautionary measures against static discharges.[3][5]

e Handle in accordance with good industrial hygiene and safety practices.[5][7] Wash hands
before breaks and at the end of the workday.[7]

Storage Conditions

» Keep container tightly closed in a dry and well-ventilated place.[3][7]
o Keep away from heat, sparks, and flame.[3]
 Recommended storage temperature is 2-8°C.[1][4]

o Store locked up.[4][5]

First Aid Measures

Table 3: First Aid Procedures
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Exposure Route Procedure Source

Rinse immediately with plenty
of water, also under the

Eye Contact _ _ [3]
eyelids, for at least 15 minutes.

Get medical attention.

Wash off immediately with
) plenty of water for at least 15
Skin Contact _ o (3]
minutes. If skin irritation

persists, call a physician.

Remove to fresh air. If not
) breathing, give artificial
Inhalation o ) [3]
respiration. Get medical

attention if symptoms occur.

) Do NOT induce vomiting. Get
Ingestion ) ) [5]
medical attention.

Fire Fighting Measures

o Suitable Extinguishing Media: Water mist, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3][5][7] Water mist may be used to cool closed containers.[3][5]

» Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and
spread the fire.[5]

o Specific Hazards: Flammable.[3] Vapors may form explosive mixtures with air and may travel
to a source of ignition and flash back.[3][5] Containers may explode when heated.[3][5]

e Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) with
a full face-piece operated in pressure-demand or other positive pressure mode and full
protective gear.[5][7]

Accidental Release Measures

o Personal Precautions: Ensure adequate ventilation.[3][7] Use personal protective equipment.
[3][7] Remove all sources of ignition.[3][5]
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e Environmental Precautions: Should not be released into the environment.[3] Do not let the

product enter drains.[7]

e Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,
sand, silica gel, acid binder, universal binder, sawdust).[3][5] Keep in suitable, closed
containers for disposal.[3][5][7] Use spark-proof tools and explosion-proof equipment.[3][5]
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Spill of 1-Bromo-5-methylhexane

( Evacuate non-essential personnel )

Remove all ignition sources

'

Ensure adequate ventilation

Don appropriate PPE

Contain spill with inert
absorbent material

Collect residue using
spark-proof tools

Place in a closed container
for disposal

Decontaminate spill area

Spill cleanup complete

Click to download full resolution via product page

Figure 2: Workflow for responding to a spill of 1-Bromo-5-methylhexane.
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Disposal Considerations

Waste from residues or unused products is classified as hazardous.[3] Dispose of in
accordance with local, state, and federal regulations.[3] Contaminated packaging should be
disposed of at a hazardous or special waste collection point.[3] Empty containers retain product
residue and can be dangerous.[3]

Toxicological Information

¢ Acute Toxicity: No data available for oral, dermal, or inhalation LD50.
o Skin Corrosion/Irritation: Causes skin irritation.[2][3][4]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[2][3][4]
e Respiratory or Skin Sensitization: No data available.

¢ Germ Cell Mutagenicity: No data available.[3]

o Carcinogenicity: No known carcinogenic chemicals in this product.[3]
o Reproductive Toxicity: No data available.[3]

» Specific Target Organ Toxicity - Single Exposure: May cause respiratory irritation.[2][3][4]
The target organ is the respiratory system.[3]

» Specific Target Organ Toxicity - Repeated Exposure: No data available.[3]
¢ Aspiration Hazard: No data available.[3]

Ecological Information

» Ecotoxicity: Contains no substances known to be hazardous to the environment or that are
not degradable in wastewater treatment plants.[3]

o Persistence and Degradability: Immiscible with water.[3]

e Bioaccumulative Potential: May have some potential to bioaccumulate.[3]
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» Mobility in Soil: Spillage is unlikely to penetrate the soil.[3] The product is insoluble and sinks
in water.[3] It is not likely to be mobile in the environment due to its low water solubility.[3]

Transport Information

e UN Number: UN1993[3]

Proper Shipping Name: Flammable liquid, n.o.s.[3]

Technical Name: (1-Bromo-5-methylhexane)[3]

Hazard Class: 3[3]

Packing Group: 11[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/product/b1585216#1-bromo-5-methylhexane-safety-handling-and-msds-details
https://www.benchchem.com/product/b1585216#1-bromo-5-methylhexane-safety-handling-and-msds-details
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585216?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

